molecular formula C18H11F5N4 B3843583 2,3,4,5,6-pentafluorobenzaldehyde (4-methyl-6-phenyl-2-pyrimidinyl)hydrazone

2,3,4,5,6-pentafluorobenzaldehyde (4-methyl-6-phenyl-2-pyrimidinyl)hydrazone

Cat. No. B3843583
M. Wt: 378.3 g/mol
InChI Key: BJTUSAPLVJPOQA-KTZMUZOWSA-N
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Description

2,3,4,5,6-Pentafluorobenzaldehyde is a fluorinated building block . It reacts with 5-aryl dipyrromethanes to form a variety of meso-aryl hexaphyrins . It has been used in the synthesis of novel, high molecular weight fluorinated aromatic polymers by superacid-catalyzed polyhydroxylation reaction of fluorinated carbonyl-containing compounds .


Synthesis Analysis

2,3,4,5,6-Pentafluorobenzaldehyde has been used as a derivatization reagent in a study to develop a sensitive method for the determination of primary amines in sewage sludge by headspace solid-phase microextraction and gas chromatography-tandem mass spectrometry .


Molecular Structure Analysis

The molecular formula of 2,3,4,5,6-Pentafluorobenzaldehyde is C6F5CHO . Its molecular weight is 196.07 . The structure is also available as a 2d Mol file or as a computed 3d SD file .


Chemical Reactions Analysis

2,3,4,5,6-Pentafluorobenzaldehyde reacts with 5-aryl dipyrromethanes to form a variety of meso-aryl hexaphyrins .


Physical And Chemical Properties Analysis

2,3,4,5,6-Pentafluorobenzaldehyde has a refractive index of 1.45 (lit.) . It has a boiling point of 164-166°C (lit.) and a melting point of 24-28°C (lit.) . The density of 2,3,4,5,6-Pentafluorobenzaldehyde is 1.588 g/mL at 25°C (lit.) .

Safety and Hazards

2,3,4,5,6-Pentafluorobenzaldehyde is classified as Acute Tox. 4 Inhalation - Eye Irrit. 2 - Skin Irrit. 2 - STOT SE 3 . It should be handled with caution.

Future Directions

As a fluorinated building block, 2,3,4,5,6-Pentafluorobenzaldehyde has potential applications in the synthesis of various fluorinated compounds. Its use in the synthesis of novel, high molecular weight fluorinated aromatic polymers suggests potential applications in materials science .

properties

IUPAC Name

4-methyl-N-[(E)-(2,3,4,5,6-pentafluorophenyl)methylideneamino]-6-phenylpyrimidin-2-amine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H11F5N4/c1-9-7-12(10-5-3-2-4-6-10)26-18(25-9)27-24-8-11-13(19)15(21)17(23)16(22)14(11)20/h2-8H,1H3,(H,25,26,27)/b24-8+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BJTUSAPLVJPOQA-KTZMUZOWSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=NC(=N1)NN=CC2=C(C(=C(C(=C2F)F)F)F)F)C3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC1=CC(=NC(=N1)N/N=C/C2=C(C(=C(C(=C2F)F)F)F)F)C3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H11F5N4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

378.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-methyl-N-[(E)-(2,3,4,5,6-pentafluorophenyl)methylideneamino]-6-phenylpyrimidin-2-amine

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2,3,4,5,6-pentafluorobenzaldehyde (4-methyl-6-phenyl-2-pyrimidinyl)hydrazone
Reactant of Route 2
2,3,4,5,6-pentafluorobenzaldehyde (4-methyl-6-phenyl-2-pyrimidinyl)hydrazone
Reactant of Route 3
2,3,4,5,6-pentafluorobenzaldehyde (4-methyl-6-phenyl-2-pyrimidinyl)hydrazone
Reactant of Route 4
2,3,4,5,6-pentafluorobenzaldehyde (4-methyl-6-phenyl-2-pyrimidinyl)hydrazone
Reactant of Route 5
2,3,4,5,6-pentafluorobenzaldehyde (4-methyl-6-phenyl-2-pyrimidinyl)hydrazone
Reactant of Route 6
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Reactant of Route 6
2,3,4,5,6-pentafluorobenzaldehyde (4-methyl-6-phenyl-2-pyrimidinyl)hydrazone

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